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Rebastinib Solubility Data

Solvent Solubility Concentration Temperature Note / Source

DMSO ~50
mg/mL

~90.32 mM Not specified Standard go-to solvent [1]

DMSO 111
mg/mL

~200.5 mM Not specified Highest concentration reported [2]

Ethanol 18 mg/mL ~32.5 mM Not specified Suitable for stock solutions [2]

Water Insoluble - Not specified Not recommended [2]

1:1
PBS:Ethanol

0.1 mg/mL ~0.18 mM 25°C For low-concentration aqueous
dosing [3]

Experimental Formulation Guides

Here are detailed methodologies for preparing Rebastinib solutions for different experimental applications.

For In Vitro Studies
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This protocol is suitable for cell-based assays.

Prepare Stock Solution: Dissolve Rebastinib in DMSO to create a high-concentration stock solution
(e.g., 10-50 mM). Gently warm the tube and use brief sonication if necessary to aid dissolution [2] [1].

Dilute for Treatment: Dilute the stock solution into your cell culture medium. Ensure the final
concentration of DMSO is kept low (typically ≤0.1%) to avoid cytotoxicity [2].

Include Controls: Always include a vehicle control group treated with the same final concentration of
DMSO.

For In Vivo Studies

This method describes preparing a homogeneous suspension for oral administration in animal studies [3].

Prepare Suspension: Weigh the required amount of Rebastinib and add it to a 0.5% w/v

Carboxymethyl Cellulose Sodium Salt (CMC-Na) solution.
Mix Thoroughly: Agitate the mixture vigorously using a vortex mixer or magnetic stirrer to achieve a

homogeneous suspension.
Administer: The final suspension can be administered to laboratory animals via oral gavage. The

study demonstrating efficacy in a triple-negative breast cancer model used this method [3].

Stability & Handling Recommendations

Storage: For long-term stability, store Rebusatinib powder at -20°C. Stock solutions in DMSO
should be aliquoted and stored at -80°C for up to 2 years or at -20°C for 1 year. Avoid repeated

freeze-thaw cycles [1].
Handling: DMSO is hygroscopic (absorbs water from the air). Using fresh, dry DMSO is

recommended to ensure solubility and compound stability over time [2].

Troubleshooting Common Issues

Precipitation in Aqueous Media: If the compound precipitates upon dilution into culture medium,
ensure you are adding the stock solution directly into the medium while vortexing or pipetting to mix

rapidly. Using a slightly warmed medium might also help.
Loss of Activity: This can occur if the stock solution is improperly stored or undergoes multiple

freeze-thaws. Always prepare small, single-use aliquots.
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Experimental Workflow Diagram

The following diagram outlines the key decision points for selecting and preparing Rebastinib vehicles in

experimental settings.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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